Cas no 2228982-95-2 (4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine)
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
- 2228982-95-2
- EN300-1956704
-
- Inchi: 1S/C11H15F2NO/c1-8-9(2-7-15-8)10(14)3-5-11(12,13)6-4-10/h2,7H,3-6,14H2,1H3
- InChI Key: VLADOCPAHDSYBX-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=COC=2C)(CC1)N)F
Computed Properties
- Exact Mass: 215.11217043g/mol
- Monoisotopic Mass: 215.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 39.2Ų
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1956704-0.05g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-0.1g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-0.25g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-0.5g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-1.0g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 1g |
$1929.0 | 2023-05-27 | ||
| Enamine | EN300-1956704-2.5g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-5.0g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 5g |
$5594.0 | 2023-05-27 | ||
| Enamine | EN300-1956704-10.0g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 10g |
$8295.0 | 2023-05-27 | ||
| Enamine | EN300-1956704-1g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1956704-5g |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine |
2228982-95-2 | 5g |
$4309.0 | 2023-09-17 |
4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine
Research Brief on 4,4-Difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (CAS: 2228982-95-2): Recent Advances and Applications
The compound 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (CAS: 2228982-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its cyclohexylamine core and difluoro substitution, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators.
A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of this compound, revealing its ability to selectively interact with serotonin receptors. The research team employed molecular docking simulations and in vitro binding assays to demonstrate its high affinity for 5-HT2A and 5-HT7 receptor subtypes. These findings suggest potential applications in neuropsychiatric disorders, with the difluoro substitution appearing to enhance blood-brain barrier permeability while maintaining metabolic stability.
Further investigations into the synthetic applications of 2228982-95-2 have been reported in recent organic chemistry literature. A 2024 paper in Organic Letters detailed its use as a building block for the construction of spirocyclic compounds, leveraging the reactivity of both the amine functionality and the furan ring. The researchers developed a novel cascade reaction sequence that allows for the efficient preparation of complex polycyclic structures, which are increasingly important in drug discovery programs targeting protein-protein interactions.
From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the behavior of 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine in biological systems. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) profiling study published in Drug Metabolism and Disposition reported favorable characteristics, including moderate plasma protein binding (approximately 75-80%) and good metabolic stability across multiple species. The presence of the difluoro moiety appears to significantly reduce oxidative metabolism compared to non-fluorinated analogs.
Emerging applications in radiopharmaceutical development have also been reported. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals described the successful incorporation of this compound into PET (Positron Emission Tomography) tracers. The researchers utilized the amine group for conjugation with fluorine-18, creating a novel imaging agent for studying neurotransmitter systems in vivo. This development opens new possibilities for non-invasive monitoring of CNS disorders.
In conclusion, 4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine (2228982-95-2) represents a versatile scaffold with multiple applications in medicinal chemistry and drug development. Recent research highlights its potential as a CNS-active pharmacophore, a synthetic building block for complex molecular architectures, and a platform for diagnostic imaging agents. Future research directions may focus on expanding its therapeutic applications and further optimizing its pharmacological profile through structural modifications.
2228982-95-2 (4,4-difluoro-1-(2-methylfuran-3-yl)cyclohexan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)